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Compound of Interest

Compound Name: Ethyl hydroxy(phenyl)carbamate

Cat. No.: B8773349

Get Quote

Abstract & Scientific Rationale
The transition from metal-catalyzed to metal-free synthesis is a critical objective in

pharmaceutical manufacturing to eliminate toxic trace metals (e.g., Pd, Rh) from Active

Pharmaceutical Ingredients (APIs).

Ethyl N-hydroxy-N-phenylcarbamate (CAS 18631-99-7) serves as a quintessential precursor

for the synthesis of nitrogen-oxygen heterocycles. Through oxidative N-heterocyclization, this

substrate undergoes intramolecular C-H bond functionalization to yield Benzoxazol-2-ones.

This transformation is mediated by hypervalent iodine(III) reagents, specifically

Phenyliodine(III) diacetate (PIDA), which acts as a mild, metal-free oxidant to generate reactive

nitrenium ion species or N-centered radicals.

Key Advantages[1][2]
Metal-Free: Eliminates heavy metal contamination risks.

Atom Economy: Direct C-H activation avoids pre-functionalization (e.g., halogenation) of the

aromatic ring.
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Mild Conditions: Reaction proceeds at ambient or mild temperatures in sustainable solvents

like Trifluoroethanol (TFE).

Chemical Profile: CAS 18631-99-7
Property Specification

Chemical Name Ethyl N-hydroxy-N-phenylcarbamate

Synonyms
N-Hydroxy-N-phenylurethane; N-

Ethoxycarbonyl-N-phenylhydroxylamine

CAS Number 18631-99-7

Molecular Formula C₉H₁₁NO₃

Molecular Weight 181.19 g/mol

Physical State Crystalline Solid or Viscous Oil

Role in Synthesis Substrate / Nitrogen Radical Precursor

Storage 2–8°C, Inert atmosphere (Argon/Nitrogen)

Mechanistic Insight: Oxidative Cyclization
The conversion of CAS 18631-99-7 to benzoxazol-2-one proceeds via an oxidative nitrenium

ion mechanism. PIDA acts as a two-electron oxidant.

Reaction Pathway[1][2][3][4][5][6][7]
Ligand Exchange: The N-hydroxy group of CAS 18631-99-7 attacks the iodine center of

PIDA, releasing one molecule of acetic acid.

Oxidation: A second molecule of acetic acid is released, generating a highly electrophilic N-

acylnitrenium ion (or a tight ion pair).

C-H Insertion: The electrophilic nitrogen attacks the ortho-position of the phenyl ring (Friedel-

Crafts type substitution).
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Rearrangement/Elimination: The resulting cation undergoes re-aromatization and loss of the

ethyl group (often via nucleophilic attack by solvent or acetate) to close the oxazole ring.

Mechanistic Diagram (DOT)
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Figure 1: Proposed mechanism for the PIDA-mediated oxidative cyclization of Ethyl N-hydroxy-

N-phenylcarbamate to Benzoxazol-2-one.

Detailed Protocol: Metal-Free Synthesis of
Benzoxazol-2-one
This protocol describes the gram-scale synthesis of Benzoxazol-2-one using CAS 18631-99-7.

Materials Required[2][3][5][6][8][9][10][11][12][13][14][15]
Substrate: Ethyl N-hydroxy-N-phenylcarbamate (CAS 18631-99-7) (1.0 equiv)

Oxidant: Phenyliodine(III) diacetate (PIDA) (1.1 – 1.2 equiv) [CAS: 3240-34-4]

Solvent: 2,2,2-Trifluoroethanol (TFE) (Preferred) or Dichloromethane (DCM)

Quench: Saturated aq. NaHCO₃, Saturated aq.[1] Na₂S₂O₃[2]

Experimental Workflow
Step 1: Reaction Setup

Equip a dry 50 mL round-bottom flask with a magnetic stir bar.

Add 181 mg (1.0 mmol) of Ethyl N-hydroxy-N-phenylcarbamate.
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Dissolve in 5.0 mL of TFE (Trifluoroethanol).

Note: TFE is a superior solvent for hypervalent iodine reactions as it stabilizes the

radical/cationic intermediates.

Cool the solution to 0°C in an ice bath.

Step 2: Oxidant Addition
Weigh 354 mg (1.1 mmol) of PIDA.

Add PIDA portion-wise to the stirring solution over 5 minutes.

Observation: The solution may turn pale yellow or orange.

Remove the ice bath and allow the reaction to warm to Room Temperature (25°C).

Stir for 1–3 hours. Monitor reaction progress by TLC (Eluent: 30% EtOAc/Hexanes).

Target: Disappearance of the N-hydroxy starting material (Rf ~0.3) and appearance of the

fluorescent benzoxazolone product (Rf ~0.5).

Step 3: Workup & Purification
Quench: Dilute the mixture with 20 mL of DCM. Add 10 mL of saturated Na₂S₂O₃ (to reduce

residual oxidant) and 10 mL of saturated NaHCO₃.

Extraction: Separate the organic layer. Extract the aqueous layer once more with 10 mL

DCM.

Drying: Combine organic layers, dry over anhydrous Na₂SO₄, and filter.

Concentration: Evaporate the solvent under reduced pressure (Rotavap) to yield a crude

solid.

Purification: Purify via flash column chromatography (Silica Gel 60).

Gradient: 0% → 30% Ethyl Acetate in Hexanes.
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Yield: Expect 85–95% yield of Benzoxazol-2-one as a white solid.

Workflow Diagram (DOT)
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Figure 2: Experimental workflow for the metal-free synthesis of Benzoxazol-2-one.
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Issue Possible Cause Corrective Action

Low Yield
Incomplete oxidation or side

reactions.

Ensure PIDA is fresh (white

crystals, not yellow). Switch

solvent to HFIP

(Hexafluoroisopropanol) for

higher reactivity.

Complex Mixture
Over-oxidation or chlorination

(if using DCM).

Use TFE as solvent. Perform

reaction strictly at 0°C if by-

products form.

Residual Oxidant Inefficient quenching.

Ensure the starch-iodide paper

test is negative after Na₂S₂O₃

addition.

Substrate Insolubility CAS 18631-99-7 is lipophilic.

TFE usually dissolves it well. If

using water/organic mix, use a

phase transfer catalyst.
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(Note: CAS 18631-99-7 is the specific starting material Ethyl N-hydroxy-N-phenylcarbamate,

utilized in the general methodology described in Reference 1.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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